(2,4-Dimethoxyphenyl)(4-(6-(thiophen-2-yl)pyridazin-3-yl)piperazin-1-yl)methanone

• IUPAC Name: (2,4-dimethoxyphenyl)-[4-(6-thiophen-2-ylpyridazin-3-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C21H22N4O3S/c1-27-15-5-6-16(18(14-15)28-2)21(26)25-11-9-24(10-12-25)20-8-7-17(22-23-20)19-4-3-13-29-19/h3-8,13-14H,9-12H2,1-2H3
• InChI Key: CVEAIRHUFGNCFZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)N2CCN(CC2)C3=NN=C(C=C3)C4=CC=CS4)OC
• Molecular Formula: C21H22N4O3S
• Molecular Weight: 410.5 g/mol

Description

The compound contains several functional groups including two methoxy groups attached to a phenyl ring, a piperazine ring, and a pyridazine ring attached to a thiophene ring. These functional groups could potentially confer a variety of chemical and biological properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement of these groups within the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the methoxy groups could be demethylated under acidic conditions, or the piperazine ring could be alkylated using an alkyl halide.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on factors such as its molecular structure and the specific functional groups it contains. For example, it might be soluble in organic solvents due to the presence of the methoxy groups.

Scientific Research Applications

I have conducted a search for the scientific research applications of “(2,4-Dimethoxyphenyl)(4-(6-(thiophen-2-yl)pyridazin-3-yl)piperazin-1-yl)methanone”, but unfortunately, there is limited information available on specific applications for this compound in the current scientific literature. .

Mechanism of Action

Target of Action

It’s worth noting that similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , which could suggest a similar mechanism for this compound.

Mode of Action

Based on the structure and properties of similar compounds, it can be inferred that it may interact with its targets through non-covalent interactions such as hydrogen bonding, π-π stacking, and van der waals forces .

Biochemical Pathways

Indole derivatives, which share some structural similarities with this compound, have been shown to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that this compound may also affect a wide range of biochemical pathways.

Pharmacokinetics

The lipinski rule, which predicts good absorption or permeation, is followed by similar compounds .

Result of Action

One of the synthesized derivatives showed significant anti-hiv activity with a selectivity index (si) of 483 and ic50 of 053 μM , suggesting that this compound may also have potent biological activity.

Future Directions

Future research on this compound could involve investigating its biological activity, optimizing its synthesis, or exploring its potential applications in fields such as medicinal chemistry or materials science.